5-(benzenesulfonyl)-7-(furan-2-ylmethyl)-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Specification

• CAS No.: 606951-74-0
• Molecular Formula: C22H16N4O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-7-(furan-2-ylmethyl)-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• Standard InChI: InChI=1S/C22H16N4O4S/c23-20-18(31(28,29)16-8-2-1-3-9-16)13-17-21(26(20)14-15-7-6-12-30-15)24-19-10-4-5-11-25(19)22(17)27/h1-13,23H,14H2
• Standard InChI Key: FARMGZOKGMKZCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CO5

Introduction

5-(benzenesulfonyl)-7-(furan-2-ylmethyl)-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule belonging to the triazatricyclo class of compounds. These compounds are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable intermediate in synthesizing other complex organic molecules.

Synthesis and Purification

The synthesis of this compound typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature, solvent choice, and reaction time to ensure high yield and purity of the final product. Techniques like chromatography are often used for purification.

Biological Activities and Potential Applications

Research into similar compounds suggests that they may exhibit various biological activities, including anti-inflammatory or antimicrobial effects, depending on their interactions within biological systems. The mechanism of action for this compound is not fully elucidated but may involve interactions with specific biological targets.

Characterization Techniques

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are essential for confirming the identity and purity of the compound.

Data Table for Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Hydrogen Bond Acceptors	Hydrogen Bond Donors
5-(benzenesulfonyl)-7-(furan-2-ylmethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one	C23H18N4O4S	446.481	6	1
3-(4-fluorophenyl)sulfonyl-1-(2-furanylmethyl)-2-imino-10-methyl-5-dipyrido[3,4-c:1',2'-f]pyrimidinone	C23H17FN4O4S	464.5	Not specified	Not specified